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Compound of Interest

Compound Name: Allyl isopropyl sulfide

Cat. No.: B1617874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl isopropyl sulfide is an organosulfur compound with applications in various fields of

chemical research.[1] Its synthesis is a fundamental example of carbon-sulfur bond formation,

a crucial transformation in organic chemistry. The most direct and common method for the

preparation of allyl isopropyl sulfide is through a nucleophilic substitution reaction. This

involves the reaction of an allyl halide, such as allyl bromide, with an isopropyl thiolate. The

isopropyl thiolate is typically generated in situ from isopropyl thiol (2-propanethiol) and a

suitable base. This document provides a detailed protocol for the synthesis, purification, and

characterization of allyl isopropyl sulfide.
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Compound
IUPAC
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Isopropyl

Thiol

Propane-2-

thiol
C₃H₈S 76.16 57-60 0.814

Sodium

Hydroxide

Sodium

Hydroxide
NaOH 40.00 1390 2.13

Allyl Bromide
3-Bromoprop-

1-ene
C₃H₅Br 120.98 70-71 1.398

Allyl Isopropyl

Sulfide

2-prop-2-

enylsulfanylpr

opane

C₆H₁₂S 116.23[2] 138-140 ~0.87

Table 2: Typical Reaction Parameters for Allyl Isopropyl Sulfide Synthesis
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Parameter Value/Condition Notes

Stoichiometry (Thiol:Base:Allyl

Halide)
1 : 1.1 : 1

A slight excess of base

ensures complete

deprotonation of the thiol.

Solvent Ethanol or Methanol
Polar protic solvents are

suitable for this reaction.

Reaction Temperature Room Temperature to Reflux

The reaction can often be

initiated at room temperature

and may be heated to increase

the rate.

Reaction Time 1-4 hours

Reaction progress can be

monitored by Thin Layer

Chromatography (TLC).

Expected Yield Good to Excellent

While specific yields for this

exact reaction are not widely

reported, similar reactions

typically provide high yields.[3]

Experimental Protocol
This protocol details the synthesis of allyl isopropyl sulfide from isopropyl thiol and allyl

bromide.

Materials:

Isopropyl thiol (Propane-2-thiol)

Sodium hydroxide (NaOH) pellets

Allyl bromide

Anhydrous ethanol

Diethyl ether
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Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Step 1: Preparation of Sodium Isopropyl Thiolate

In a dry round-bottom flask equipped with a magnetic stir bar, dissolve sodium hydroxide

pellets in anhydrous ethanol with stirring. A slight excess of sodium hydroxide (1.1

equivalents) is recommended to ensure complete reaction with the thiol. The dissolution of

NaOH in ethanol is exothermic.

Cool the solution to room temperature.

Slowly add isopropyl thiol (1 equivalent) to the sodium hydroxide solution using a dropping

funnel.

Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the

sodium isopropyl thiolate.

Step 2: Synthesis of Allyl Isopropyl Sulfide
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To the stirred solution of sodium isopropyl thiolate, add allyl bromide (1 equivalent) dropwise

using a dropping funnel. An exothermic reaction may be observed.

After the addition is complete, attach a reflux condenser and heat the reaction mixture to a

gentle reflux.

Maintain the reflux for 1-3 hours. Monitor the reaction progress by TLC until the starting

materials are consumed.

Step 3: Work-up and Isolation

After the reaction is complete, cool the mixture to room temperature.

Remove the ethanol using a rotary evaporator.

To the residue, add water and diethyl ether.

Transfer the mixture to a separatory funnel and shake vigorously.

Separate the organic layer.

Wash the organic layer with water and then with a saturated sodium chloride solution (brine).

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

obtain the crude allyl isopropyl sulfide.

Step 4: Purification

Purify the crude product by fractional distillation under atmospheric pressure.[4]

Collect the fraction boiling at approximately 138-140 °C.

Characterization:

The identity and purity of the synthesized allyl isopropyl sulfide can be confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
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Spectrometry (MS).[2][5]

Mandatory Visualizations
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Caption: Experimental workflow for the synthesis of allyl isopropyl sulfide.
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Caption: Reaction mechanism for the synthesis of allyl isopropyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.organic-chemistry.org/synthesis/C1S/sulfides/allylicsulfides.shtm
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=purify_distillation
https://www.guidechem.com/encyclopedia/allyl-isopropyl-sulphide-dic492305.html
https://www.benchchem.com/product/b1617874#allyl-isopropyl-sulfide-synthesis-protocol
https://www.benchchem.com/product/b1617874#allyl-isopropyl-sulfide-synthesis-protocol
https://www.benchchem.com/product/b1617874#allyl-isopropyl-sulfide-synthesis-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

